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Compound of Interest

Compound Name: Methyl tridecanoate

Cat. No.: B150387 Get Quote

This guide provides essential safety and logistical information for the proper disposal of methyl
tridecanoate, tailored for researchers, scientists, and drug development professionals. The

following procedures are designed to ensure safe handling and regulatory compliance.

Immediate Safety and Handling Considerations
Before handling methyl tridecanoate for disposal, it is crucial to consult the Safety Data Sheet

(SDS) provided by the supplier. There are conflicting classifications for this chemical; some

suppliers classify it as non-hazardous, while others identify it as causing serious eye damage

and being a long-term aquatic hazard.[1][2] Therefore, it is imperative to adopt a conservative

approach and manage methyl tridecanoate as a hazardous waste unless confirmed otherwise

by your institution's Environmental Health and Safety (EHS) office.

Personal Protective Equipment (PPE) required:

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear appropriate chemical-resistant gloves.[1]

Skin and Body Protection: Use a lab coat or other protective clothing to prevent skin

exposure.[1]
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This protocol outlines the standard operating procedure for disposing of methyl tridecanoate
waste in a laboratory setting.

Step 1: Waste Classification

Consult the SDS: Review the SDS for specific hazard classifications. Note that while some

sources state it is not hazardous, others classify it with Hazard Statements H318 (Causes

serious eye damage) and H413 (May cause long lasting harmful effects to aquatic life).[2]

Assume Hazardous: Due to conflicting data, treat methyl tridecanoate waste as hazardous.

This ensures the highest level of safety and compliance.

Do Not Drain Dispose: Hazardous chemicals must never be poured down the drain.[3] Do

not dispose of methyl tridecanoate in the regular trash.[4]

Step 2: Waste Collection and Storage

Use a Compatible Container: Collect waste methyl tridecanoate in a designated, leak-proof

container with a secure screw cap. The container material must be compatible with the

chemical; plastic is often preferred.[3][5] Leave at least one inch of headroom to allow for

expansion.[5]

Original Containers: Whenever possible, leave the chemical in its original container. Do not

mix it with other waste streams.[2]

Labeling: Clearly label the waste container with the words "Hazardous Waste," the full

chemical name ("Methyl Tridecanoate"), and any associated hazard warnings (e.g.,

"Causes Serious Eye Damage," "Aquatic Hazard").

Satellite Accumulation Area (SAA): Store the sealed waste container in a designated SAA

within the laboratory, at or near the point of generation.[3][5] The SAA must be inspected

weekly for any leaks.[5]

Segregation: Store the container away from incompatible materials, such as strong oxidizing

agents and strong bases.[1]

Step 3: Arranging for Final Disposal
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Contact EHS: When the waste container is full or has been in storage for a prolonged period

(typically not to exceed one year), contact your institution's Environmental Health and Safety

(EHS) department or the equivalent office to schedule a waste pickup.[3][5]

Professional Disposal: The EHS office will manage the final disposal through a licensed

hazardous waste contractor.[6] Approved disposal methods may include chemical

incineration with appropriate scrubbing systems.[7]

Step 4: Spill and Decontamination Procedures

Small Spills: For minor spills, absorb the material with a non-combustible absorbent material

(e.g., dry sand, earth).[7] Collect the absorbed material into a sealed container for disposal

as hazardous waste.

Large Spills: In the event of a large spill, evacuate the area and contact your EHS office

immediately.

Container Rinsing: The first rinse of an empty methyl tridecanoate container must be

collected and disposed of as hazardous waste.[8]

Data Summary
The following table summarizes key physical and chemical properties of methyl tridecanoate
relevant to its handling and storage.
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Property Value Source

Physical State Low melting solid or liquid [1]

Appearance Clear, colorless to pale yellow [1][7]

Flash Point > 110 °C / > 230 °F [1]

Melting Point 5.5 - 7 °C / 42 - 44.6 °F [1][9]

Boiling Point 130 - 132 °C @ 4 torr [1]

Density ~0.864 - 0.87 g/mL at 25 °C [7][9]

Incompatible Materials
Strong oxidizing agents,

Strong bases
[1]

Hazard Determination Protocol
While a specific experimental protocol for methyl tridecanoate disposal is not necessary for

the end-user, understanding the criteria for classifying chemical waste is essential. Chemical

waste generators are responsible for determining if their waste is hazardous.[1] A waste is

considered hazardous if it is specifically "listed" by the EPA or exhibits one or more of the

following "characteristics":[3]

Ignitability: Liquids with a flash point less than 140°F (60°C). Methyl tridecanoate's flash

point is >230°F, so it is not considered ignitable.[1][3]

Corrosivity: Aqueous solutions with a pH ≤ 2 or ≥ 12.5. This is not applicable to methyl
tridecanoate.[3]

Reactivity: Materials that are unstable, react violently with water, or generate toxic gases.

Methyl tridecanoate is stable under normal conditions.[1]

Toxicity: This is determined by the "Toxicity Characteristic Leaching Procedure" (TCLP) or if

the substance is known to be harmful to human health or the environment. The classification

of methyl tridecanoate as an aquatic hazard (H413) and a cause of serious eye damage

(H318) by some suppliers places it in this category, warranting its disposal as hazardous

waste.[2]
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Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of methyl
tridecanoate.
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Start: Methyl Tridecanoate Waste Generated

Consult Safety Data Sheet (SDS)

Is it Classified as Hazardous?

Conflicting SDS data exists.
Adopt conservative approach: Treat as Hazardous.

Yes / Unsure

Non-Hazardous Disposal
(Consult EHS to Confirm)

No (Confirmed by EHS)

Collect in a Labeled, Compatible
Hazardous Waste Container

Store in designated
Satellite Accumulation Area (SAA)

Contact EHS for Pickup
and Professional Disposal

End: Waste Properly Disposed

Click to download full resolution via product page

Caption: Decision workflow for methyl tridecanoate disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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